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Introduction

The Deleted in Azoospermia 2 (DAZ2) protein is a member of the DAZ gene family, which plays

a critical role in spermatogenesis.[1][2] DAZ2 is an RNA-binding protein primarily expressed in

premeiotic germ cells, specifically spermatogonia.[1][2] Its function is essential for normal male

fertility, and deletions in the DAZ gene cluster on the Y chromosome are associated with

azoospermia and male infertility.[1][3][4] The DAZ family of proteins, including DAZ2, act as

developmental regulators by binding to the 3'-UTR of target mRNAs to regulate their

translation.[5][6] Given its crucial role in reproductive biology, the detection and analysis of

DAZ2 protein expression are vital for research in fertility and developmental biology. This

document provides detailed application notes and a comprehensive protocol for the use of anti-

DAZ2 antibodies in western blot analysis.

Data Presentation: Commercially Available DAZ2
Antibodies for Western Blot
The following table summarizes the specifications of several commercially available polyclonal

DAZ2 antibodies suitable for western blot analysis. This information is intended to help

researchers select an appropriate antibody for their specific experimental needs.
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Supplier
Catalog

Number
Host Immunogen

Recommend

ed WB

Dilution

Observed

MW (kDa)

Novus

Biologicals
NBP1-80443 Rabbit

Synthetic

peptide

directed

towards the

N-terminal of

human DAZ2.

1.0 µg/ml Not Specified

Thermo

Fisher

Scientific

BS-14999R Rabbit

KLH

conjugated

synthetic

peptide

derived from

human DAZ2

(amino acids

51-150).

1:300 Not Specified

Biorbyt A12146 Rabbit

Recombinant

fusion protein

containing a

sequence

correspondin

g to amino

acids 1-200

of human

DAZ2.

1:1,000 63

Aviva

Systems

Biology

OAAB08551 Rabbit KLH

conjugated

synthetic

peptide

between 518-

546 amino

acids from

the C-

terminal

Not Specified Not Specified
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region of

human DAZ2.

ImmunoWay

Biotechnolog

y

YN5274 Rabbit

Synthesized

peptide

derived from

human DAZ2

(amino acid

range: 435-

485).

Not Specified Not Specified

Experimental Protocols
Detailed Protocol for Western Blot Analysis of DAZ2
This protocol provides a step-by-step guide for the detection of DAZ2 protein in cell lysates or

tissue homogenates using chemiluminescence.

1. Sample Preparation (Cell Lysate)

Treat cells with the desired experimental conditions.

Aspirate the culture medium and wash the cells once with ice-cold 1X Phosphate Buffered

Saline (PBS).

Lyse the cells by adding 1X SDS sample buffer (e.g., 100 µl for a well in a 6-well plate).

Scrape the cells immediately and transfer the lysate to a microcentrifuge tube.[7]

To ensure complete lysis and to shear DNA, sonicate the sample for 10-15 seconds. This will

help to reduce the viscosity of the sample.[7]

Heat the samples at 95-100°C for 5 minutes, then cool on ice.

Centrifuge the lysate at 12,000 x g for 5 minutes to pellet cellular debris.

Transfer the supernatant to a new tube. This is the protein sample ready for electrophoresis.

2. SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis)
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Assemble the electrophoresis apparatus according to the manufacturer's instructions.

Load 20 µg of the protein sample into each well of the SDS-PAGE gel.[7] It is also

recommended to load a molecular weight marker to determine the size of the target protein.

[8]

Run the gel in 1X running buffer at a constant voltage (typically 100-150 V) until the dye front

reaches the bottom of the gel. The percentage of the acrylamide gel should be chosen based

on the molecular weight of DAZ2 (predicted around 63 kDa).[9]

3. Protein Transfer (Electroblotting)

Carefully disassemble the gel cassette and transfer the gel to a dish containing transfer

buffer.

Prepare a transfer "sandwich" by layering filter paper, the PVDF or nitrocellulose membrane,

the gel, and another piece of filter paper. Ensure there are no air bubbles between the

layers.

Place the sandwich into the transfer apparatus and perform the electrotransfer according to

the manufacturer's protocol (e.g., 100 V for 1-2 hours or overnight at a lower voltage at 4°C).

4. Immunodetection

After transfer, place the membrane in a blocking solution (e.g., 5% non-fat dry milk or 5%

BSA in Tris-buffered saline with 0.1% Tween-20 - TBST) and incubate for 1 hour at room

temperature with gentle agitation.[10]

Wash the membrane three times for 5 minutes each with TBST.[7]

Incubate the membrane with the primary DAZ2 antibody diluted in blocking buffer (refer to

the table above for recommended dilutions) overnight at 4°C with gentle shaking.[7]

Wash the membrane three times for 5 minutes each with TBST.[7]

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary

antibody (e.g., anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature with
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gentle agitation.[10]

Wash the membrane three times for 5 minutes each with TBST.[7]

5. Detection

Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's

instructions.

Incubate the membrane with the ECL substrate for the recommended time (usually 1-5

minutes).

Capture the chemiluminescent signal using an imaging system (e.g., a CCD camera-based

imager or X-ray film).
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Caption: A flowchart illustrating the key stages of the western blot protocol.
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Caption: The role of DAZ2 in regulating protein translation during spermatogenesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b592827?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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